Cas no 828291-27-6 (Tert-butyl 3-[(1S)-1-methyl-2-oxocyclopentyl]propanoate)

• Product Name: Tert-butyl 3-[(1S)-1-methyl-2-oxocyclopentyl]propanoate
• CAS No: 828291-27-6
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 681296
• Update Time: 2023-08-03

Tert-butyl 3-[(1S)-1-methyl-2-oxocyclopentyl]propanoate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanoic acid, 1-methyl-2-oxo-, 1,1-dimethylethyl ester,(1S)-
• INDEX NAME NOT YET ASSIGNED
• tert-butyl 3-[(1S)-1-methyl-2-oxocyclopentyl]propanoate
• Tert-butyl 3-[(1S)-1-methyl-2-oxocyclopentyl]propanoate

• Inchi： 1S/C13H22O3/c1-12(2,3)16-11(15)7-9-13(4)8-5-6-10(13)14/h5-9H2,1-4H3/t13-/m0/s1
• InChI Key： MXOACVWQPQHABX-ZDUSSCGKSA-N
• SMILES： O=C1CCC[C@@]1(C)CCC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 288
• Topological Polar Surface Area: 43.4

Experimental Properties

• PSA: 43.37000
• LogP: 2.86760